
Influence of curing light intensity on Heliosit
polymerization

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Heliosit

Cat. No.: B12652425 Get Quote

Technical Support Center: Polymerization of
Heliosit
This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) regarding the influence of curing light intensity on the polymerization of

Heliosit, a light-cured, highly translucent luting composite. This resource is intended for

researchers, scientists, and drug development professionals.

Troubleshooting Guide
This guide addresses common issues encountered during the polymerization of Heliosit, with a

focus on the role of the curing light intensity.
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Problem
Potential Cause Related to

Light Intensity
Recommended Solution

Soft or Tacky Surface After

Curing

Insufficient Light Energy: The

light intensity was too low, the

exposure time was too short,

or the distance between the

light guide tip and the Heliosit

surface was too great. This

leads to incomplete

polymerization of the surface

layer.

1. Verify Light Output: Use a

dental radiometer to ensure

your curing light is emitting at

or above the manufacturer's

recommended intensity. 2.

Optimize Curing Technique:

Ensure the light guide tip is as

close as possible to the

Heliosit surface without

touching it. Cure for the

recommended duration. For

deeper or more opaque

applications, consider

extending the curing time. 3.

Re-cure: If the surface is only

slightly tacky, you may be able

to re-cure the surface after

ensuring optimal light

positioning and duration. 4.

Remove and Re-apply: If the

material is very soft, it is best

to remove the uncured

material, clean the surface,

and re-apply Heliosit, followed

by proper curing.

Low Bond Strength or Bracket

Failure

Inadequate Polymerization

Throughout: The light intensity

may not have been sufficient to

adequately cure the full depth

of the Heliosit, especially

under metal or ceramic

brackets which can block or

scatter the light.

1. Use a High-Intensity Curing

Light: A high-performance LED

curing light is recommended to

ensure sufficient light

penetration. 2. Cure from

Multiple Angles: When bonding

brackets, cure from different

angles (e.g., mesial, distal,

gingival, and incisal) to
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maximize light exposure to the

Heliosit underneath the

bracket. 3. Follow

Recommended Curing Times:

Adhere to the manufacturer's

recommended curing times for

the specific type of bracket

being used.

Discoloration or Yellowing

Improper Curing: In some

cases, incomplete

polymerization can lead to

long-term color instability.

While the primary cause of

yellowing in Bis-GMA based

composites is often related to

the photoinitiator

(camphorquinone), ensuring a

complete cure can minimize

this effect.

1. Ensure Thorough Curing:

Use a reliable curing light and

follow a proper curing protocol

to achieve a high degree of

conversion. 2. Check Light

Spectrum: Verify that your

curing light's spectral output is

appropriate for the

photoinitiator in Heliosit

(typically in the blue light

range, around 470 nm for

camphorquinone-based

systems).

Visible Porosity or Voids

Technique-Related, but

Exacerbated by Rapid Curing:

While primarily an application

issue, very high-intensity, rapid

curing can sometimes "freeze

in" bubbles or voids before

they have a chance to resolve.

1. Careful Application: Apply

Heliosit in a manner that

avoids incorporating air

bubbles. 2. Consider a "Soft-

Start" Curing Mode: If your

curing light has this feature, a

soft-start mode (initial low-

intensity followed by high-

intensity) can allow the

composite to flow and adapt

better before final

polymerization, potentially

reducing the trapping of voids.
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Frequently Asked Questions (FAQs)
Q1: What is the recommended light intensity for curing Heliosit?

A1: While the manufacturer, Ivoclar Vivadent, does not specify a single light intensity, their

product information for Heliosit Orthodontic often references the use of their bluephase® line

of LED curing lights, which can have intensities of 1100 mW/cm² or higher.[1] Generally, for

Bis-GMA based composites like Heliosit, a light intensity of at least 400 mW/cm² is

recommended to achieve adequate polymerization.[2] However, higher intensities are often

preferred for orthodontic applications to ensure a strong bond.

Q2: How does a higher light intensity affect the polymerization of Heliosit?

A2: A higher light intensity generally leads to a faster rate of polymerization.[3] This can be

advantageous in a clinical setting by reducing the time required for the procedure. However,

extremely high intensities with very short curing times (rapid curing) may not always result in a

higher degree of conversion (the percentage of monomer converted to polymer) and can

increase polymerization shrinkage stress.[4] It is crucial to follow the manufacturer's

instructions for the specific curing light and material being used.

Q3: Can I use a lower light intensity and just cure for a longer time?

A3: To some extent, a lower light intensity can be compensated for by a longer exposure time

to achieve a similar total energy delivery (Energy = Intensity x Time). However, there is a

minimum intensity threshold below which adequate polymerization may not be achievable,

regardless of the curing time. For reliable results, it is recommended to use a curing light with

an intensity within the recommended range.

Q4: How can I be sure that the Heliosit is fully cured, especially under a bracket?

A4: Visual inspection (a hard, non-tacky surface) is a basic indicator, but it does not guarantee

a full cure at depth. The best practice is to use a high-quality curing light with a known and

verified output, follow the recommended curing time and technique (curing from multiple

angles), and use the correct type of curing light for the material.

Q5: What is the photoinitiator in Heliosit and why is it important?
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A5: The specific photoinitiator in Heliosit is not explicitly disclosed by the manufacturer.

However, as Heliosit is a Bis-GMA based composite that is cured with blue light, it is highly

likely to contain a camphorquinone (CQ) based photoinitiator system.[5] CQ is the most

common photoinitiator in dental composites and is most sensitive to blue light in the

wavelength range of 400-500 nm, with a peak absorption around 468 nm.[6][7] Understanding

the photoinitiator is crucial for selecting a curing light with the appropriate wavelength spectrum

to ensure efficient polymerization.

Quantitative Data
The following table summarizes available data on the properties of Heliosit under different

curing conditions.

Property
Curing
Protocol

Light
Intensity
(mW/cm²)

Exposure
Time (s)

Result Source

Shear Bond

Strength
Conventional 1200 10

10.93 ± 1.71

MPa
[8]

Shear Bond

Strength
Not Specified Not Specified 40

Lower than

Transbond

XT

[9]

Degree of

Conversion

(Short-term)

Conventional 1100 2 x 10
High initial

DC
[4]

Degree of

Conversion

(Short-term)

Rapid Curing 2900 2 x 3

Slightly lower

DC than

conventional

[4]

Degree of

Conversion

(24-hour)

Conventional 1100 2 x 10
Lower than

initial DC
[4]

Degree of

Conversion

(24-hour)

Rapid Curing 2900 2 x 3

Lower than

conventional

at 24h

[4]
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Experimental Protocols
Protocol 1: Determination of Depth of Cure (ISO 4049
Method)
This protocol outlines the standardized method for determining the depth of cure of dental

composites.[8][10][11][12][13]

Materials:

Heliosit composite

Curing light

Cylindrical, split-molds (stainless steel or plastic) with an internal diameter of 4 mm and a

height of at least 6 mm

Glass slide

Mylar strip

Plastic spatula

Calipers

Procedure:

Place the mold on the glass slide with the Mylar strip in between.

Fill the mold with Heliosit, ensuring there are no voids.

Place a Mylar strip on top of the filled mold.

Position the tip of the curing light directly on the Mylar strip and light-cure according to the

desired time and intensity.

After curing, carefully remove the composite cylinder from the mold.
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Gently scrape away the uncured composite from the bottom of the cylinder using the plastic

spatula.

Measure the height of the remaining cured composite cylinder using the calipers.

The depth of cure is calculated as half of the measured height of the cylinder.

Protocol 2: Measurement of Degree of Conversion (DC)
using FTIR Spectroscopy
This protocol describes the use of Fourier Transform Infrared (FTIR) spectroscopy to determine

the percentage of monomer-to-polymer conversion.

Materials:

Heliosit composite

FTIR spectrometer with an Attenuated Total Reflectance (ATR) accessory

Mylar strips

Microscope slide

Curing light

Procedure:

Place a small amount of uncured Heliosit onto the ATR crystal of the FTIR spectrometer.

Cover the sample with a Mylar strip.

Record the FTIR spectrum of the uncured sample. The peak corresponding to the aliphatic

carbon-carbon double bond (C=C) at approximately 1638 cm⁻¹ and an internal reference

peak (e.g., aromatic C=C at 1608 cm⁻¹) are of interest.

Light-cure the sample through the Mylar strip for the desired time and at the specified

intensity.
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Immediately after curing, record the FTIR spectrum of the cured sample.

The Degree of Conversion (DC) is calculated using the following formula: DC (%) = [1 - (

(Absorbance of aliphatic C=C)cured / (Absorbance of aromatic C=C)cured ) / ( (Absorbance

of aliphatic C=C)uncured / (Absorbance of aromatic C=C)uncured ) ] x 100
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Caption: Photoinitiation of Heliosit polymerization.

Experimental Workflow for Depth of Cure Measurement
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Caption: ISO 4049 Depth of Cure measurement workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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